Cas no 637022-62-9 (1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)-)

1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)- structure
637022-62-9 structure
Product Name:1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)-
CAS No:637022-62-9
MF:C8H10ClF3N2
MW:226.626611232758
CID:1656834
Update Time:2024-09-12

1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 3-butyl-4-chloro-5-(trifluoromethyl)-
    • Inchi: 1S/C8H10ClF3N2/c1-2-3-4-5-6(9)7(14-13-5)8(10,11)12/h2-4H2,1H3,(H,13,14)
    • InChI Key: BTASDYJQIJBLJR-UHFFFAOYSA-N
    • SMILES: N1C(C(F)(F)F)=C(Cl)C(CCCC)=N1

Computed Properties

  • Exact Mass: 226.0486

Experimental Properties

  • Density: 1.315±0.06 g/cm3(Predicted)
  • Boiling Point: 262.5±35.0 °C(Predicted)
  • PSA: 28.68
  • pka: 9.91±0.50(Predicted)
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